2-Methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione

• CAS No.: 144078-12-6
• Molecular Formula: C26H44O3
• Molecular Weight: 404.6 g/mol
• IUPAC Name: 2-methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C26H44O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-21-24(27)22-25(29-2)26(23)28/h21-22H,3-20H2,1-2H3
• InChI Key: BUINZVPKMRXEMB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC1=CC(=O)C=C(C1=O)OC

Description

2-Methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione is an organic compound belonging to the class of p-benzoquinones. These compounds are characterized by having two carbonyl groups attached at the 1- and 4-positions of a benzene ring. This specific compound is found in plants such as Iris pseudacorus and Miconia lepidota .

Preparation Methods

The synthesis of 2-Methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the alkylation of 2-methoxy-1,4-benzoquinone with a nonadecyl halide in the presence of a base. The reaction conditions often include solvents like dichloromethane and catalysts such as potassium carbonate . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-Methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: It can be reduced to hydroquinones using reducing agents like sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride.

Scientific Research Applications

2-Methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds.

Biology: Studies have shown its potential in inhibiting the growth of cancer cells and reducing inflammation.

Medicine: It has been investigated for its therapeutic potential in treating diseases such as diabetes and cancer.

Industry: It is used in the production of dyes and pigments due to its stable quinone structure.

Mechanism of Action

The mechanism of action of 2-Methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione involves its interaction with cellular pathways. It has been shown to inhibit the NF-κB pathway, leading to reduced inflammation and apoptosis in cancer cells . The compound also targets proteins involved in cell cycle regulation, such as CCNE1 and E2F1, thereby inhibiting cell proliferation .

Comparison with Similar Compounds

2-Methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione can be compared with other similar compounds such as:

2-Methoxy-6-octadecylcyclohexa-2,5-diene-1,4-dione: Similar structure but with an octadecyl chain.

2-Methoxy-6-tridecylcyclohexa-2,5-diene-1,4-dione: Similar structure but with a tridecyl chain.

2-Hexyl-5-hydroxycyclohexa-2,5-diene-1,4-dione: Similar quinone structure but with a hexyl chain and a hydroxyl group. The uniqueness of this compound lies in its nonadecyl chain, which may contribute to its specific biological activities and interactions with cellular pathways.